Cas no 71797-93-8 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester)

Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester structure
71797-93-8 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester
CAS No:71797-93-8
MF:C13H14O5S
MW:282.312263011932
CID:1750832
PubChem ID:131858062
Update Time:2025-04-21

Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5,6-dimethoxy-, ethylester
    • 71797-93-8
    • DB-119192
    • Inchi: 1S/C13H14O5S/c1-4-18-13(15)12-11(14)7-5-8(16-2)9(17-3)6-10(7)19-12/h5-6,14H,4H2,1-3H3
    • InChI Key: ZEVXQZOIVWKGNV-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=C(C2C=C(C(=CC1=2)OC)OC)O

Computed Properties

  • Exact Mass: 282.05622
  • Monoisotopic Mass: 282.05619472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 93.2Ų

Experimental Properties

  • PSA: 64.99
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